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Compound of Interest

Compound Name: 4-Isopropylthioxanthone

Cat. No.: B127815

An In-Depth Technical Guide to 4-
Isopropylthioxanthone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Isopropylthioxanthone (ITX), a
compound of significant interest in various industrial and research applications. This document
outlines its fundamental chemical properties, summarizes key quantitative data, and provides
insights into its applications.

Core Chemical Properties

4-1sopropylthioxanthone, also known as 4-Isopropyl-thioxanthene-9-one, is recognized for its
role as a photoinitiator in UV-curable systems.[1] It is instrumental in initiating polymerization
reactions upon exposure to UV light, a property that has led to its widespread use in printing,
coatings, and adhesives industries for rapid curing processes.[1]

A summary of its key identifiers and physicochemical properties is presented below.
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Property Value Reference
CAS Number 83846-86-0 [2]
Molecular Formula C16H140S [2]
Molecular Weight 254.35 g/mol [2][3]

4-1sopropyl-thioxanthene-9-
Alternate Names one, 4-(propan-2-yl)-9H- [2]
thioxanthen-9-one

EC Number 281-065-4

Density 1.199 g/cm3

Boiling Point 391°C at 760 mmHg
Flash Point 210.2°C

Vapour Pressure 2.54E-06 mmHg at 25°C
InChi Key IKVYHNPVKUNCJIM-

UHFFFAOYSA-N

Applications and Experimental Insights

As an analytical standard, 4-Isopropylthioxanthone is crucial for the quality control and
development of materials in various fields.[2] Its primary application lies in photopolymerization,
a process fundamental to many modern manufacturing techniques.

The following diagram illustrates the logical flow of how 4-Isopropylthioxanthone is utilized in
a typical industrial application, from its role as a component to the final product.
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Industrial Application Workflow of ITX
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Further in-depth experimental protocols and signaling pathway involvement would require more
specific research data which is not publicly available in sufficient detail at the time of this
guide's compilation. Researchers are encouraged to consult specialized literature for detailed
experimental setups.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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